Cas no 1361759-71-8 (3-Amino-2-(3,4-dichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 3-Amino-2-(3,4-dichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361759-71-8
• MF: C₁₃H₉Cl₂N₃
• MW: 278.136660337448
• CID: 4912932
• Update Time: 2025-06-14

3-Amino-2-(3,4-dichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(3,4-dichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H9Cl2N3/c14-10-2-1-9(6-11(10)15)13-12(17)5-8(3-4-16)7-18-13/h1-2,5-7H,3,17H2
• InChI Key： MDUMCCHOBNXPAM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC(CC#N)=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(3,4-dichlorophenyl)pyridine-5-acetonitrile

Comprehensive Overview of 3-Amino-2-(3,4-dichlorophenyl)pyridine-5-acetonitrile (CAS No. 1361759-71-8)

3-Amino-2-(3,4-dichlorophenyl)pyridine-5-acetonitrile (CAS No. 1361759-71-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and dichlorophenyl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a pyridine ring with an acetonitrile group, offering versatile reactivity for synthetic modifications.

The compound's CAS number 1361759-71-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its 3,4-dichlorophenyl moiety is a notable feature, often associated with enhanced biological activity in medicinal chemistry. Recent studies highlight its role as a building block for heterocyclic compounds, which are pivotal in developing novel therapeutics targeting enzymes and receptors. The integration of acetonitrile further expands its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry.

In the context of current trends, 3-Amino-2-(3,4-dichlorophenyl)pyridine-5-acetonitrile aligns with the growing demand for high-value intermediates in drug development. Searches for "pyridine derivatives in drug design" or "dichlorophenyl compounds" frequently appear in academic and industrial queries, reflecting its relevance. The compound's potential in central nervous system (CNS) drug candidates is another area of exploration, as researchers investigate its pharmacokinetic properties and binding affinities.

From a synthetic perspective, the acetonitrile group in this compound enables facile functionalization, making it a valuable precursor for nitrile-containing pharmaceuticals. This aligns with the broader interest in sustainable synthesis methods, a trending topic in green chemistry. Optimizing the yield and purity of CAS 1361759-71-8 during scale-up processes is a frequent challenge addressed in recent publications, emphasizing the need for efficient catalytic systems.

Another key aspect of 3-Amino-2-(3,4-dichlorophenyl)pyridine-5-acetonitrile is its potential in agrochemical applications. The dichlorophenyl moiety is often linked to herbicidal and fungicidal activity, driving interest in its use for crop protection formulations. Queries such as "pyridine-based agrochemicals" or "nitrile functional groups in pesticides" underscore its interdisciplinary importance. Regulatory evaluations of similar compounds also highlight the need for rigorous environmental and toxicological assessments, a topic increasingly prioritized in chemical innovation.

In material science, the compound's aromatic and heterocyclic framework offers opportunities for designing organic electronic materials. Its structural features are compatible with π-conjugated systems, a focus area for developing OLEDs and photovoltaic devices. This versatility positions CAS 1361759-71-8 as a candidate for next-generation functional materials, resonating with searches for "advanced organic semiconductors."

Quality control and analytical characterization of 3-Amino-2-(3,4-dichlorophenyl)pyridine-5-acetonitrile are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently discussed in forums and publications, addressing common challenges in compound identification and impurity profiling.

In summary, 3-Amino-2-(3,4-dichlorophenyl)pyridine-5-acetonitrile (CAS No. 1361759-71-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials. Its structural attributes, including the pyridine and dichlorophenyl groups, make it a subject of ongoing research and industrial interest. By addressing contemporary themes like drug discovery, green synthesis, and functional materials, this overview highlights its significance in modern chemistry while adhering to SEO-driven keyword optimization.